N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide

• IUPAC Name: N-[(2-methylphenyl)-phenylmethyl]methanesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-12-8-6-7-11-14(12)15(16-19(2,17)18)13-9-4-3-5-10-13/h3-11,15-16H,1-2H3
• InChI Key: NDJCSLUJWRARRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C2=CC=CC=C2)NS(=O)(=O)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide, also known as MMB or MMB-Chminaca, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It was first synthesized in 2014 and has since been used for both recreational and research purposes.

Mechanism of Action

N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide works by activating the CB1 and CB2 receptors in the brain, which leads to the release of dopamine and other neurotransmitters. This results in the characteristic psychoactive effects of synthetic cannabinoids, such as euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been found to increase heart rate, blood pressure, and body temperature, as well as cause hallucinations, paranoia, and anxiety. Long-term use of synthetic cannabinoids has also been linked to kidney damage and other health problems.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide in lab experiments is its potency, which allows researchers to study the effects of synthetic cannabinoids at lower doses. However, its psychoactive effects can also make it difficult to control for confounding variables in experiments.

Future Directions

There are many potential future directions for research on N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with different chemical structures and properties. Another area of research is the study of the long-term effects of synthetic cannabinoids on the brain and other organs. Finally, there is a need for more research on the potential therapeutic uses of synthetic cannabinoids, such as for pain management or as an anti-inflammatory agent.
In conclusion, this compound is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. While it has many potential advantages for lab experiments, its psychoactive effects can also make it difficult to control for confounding variables. There are many potential future directions for research on this compound and other synthetic cannabinoids, including the development of new synthetic cannabinoids and the study of their potential therapeutic uses.

Synthesis Methods

The synthesis of N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide involves the reaction of 2-methylphenylacetonitrile with chloroform and methylamine in the presence of a base catalyst. This results in the formation of this compound as a white crystalline powder.

Scientific Research Applications

N-[(2-methylphenyl)(phenyl)methyl]methanesulfonamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to bind to the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabis.